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Compound of Interest

Compound Name: beta-Spathulenol

Cat. No.: B15285131

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of beta-spathulenol, a tricyclic sesquiterpenoid alcohol found in the essential oils of
various plants. This document is intended for researchers, scientists, and professionals in the
field of drug development who are interested in the scientific attributes and potential
therapeutic applications of this natural compound.

Core Physicochemical Data

Beta-spathulenol, a colorless to pale yellow liquid at room temperature, possesses a range of
physicochemical properties that are critical for its handling, characterization, and application in
research and development.[1] A summary of these key quantitative data is presented in the
tables below for ease of reference and comparison.

Table 1: General and Physical Properties of Beta-Spathulenol
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Property Value Source(s)
Molecular Formula C15H240 [2][3]
Molecular Weight 220.35 g/mol [2][3]
Colorless to pale yellow clear
Appearance o ] [1]
liquid (estimated)
- _ 296.00 to 298.00 °C @ 760.00
Boiling Point [3]
mm Hg
- Soluble in alcohol; Insoluble in
Solubility [1]
water
Table 2: Spectroscopic Data of Beta-Spathulenol
Spectroscopic Technique Key Data Points Source(s)

1H-NMR (CDCls, 400 MHz)

O (ppm): 4.72 (s, 1H), 4.69 (s,
1H), 2.40-2.30 (m, 2H), 2.20-
2.10 (m, 1H), 2.05-1.95 (m,
1H), 1.80-1.70 (m, 1H), 1.65-
1.50 (m, 3H), 1.30 (s, 3H), 1.06
(s, 3H), 0.68 (d, J=8.0 Hz, 1H),
0.63 (s, 3H)

13C-NMR (CDCls, 100 MHz)

o (ppm): 156.4, 106.0, 81.3,
53.2,49.8,41.9, 41.7, 39.2,
35.1, 29.3, 28.9, 26.8, 26.3,
21.0,16.5

Mass Spectrometry (GC-MS)

m/z: 220 (M+), 205, 187, 177,
162, 159, 147, 133, 119, 105,
91,79, 67,55, 43

FT-IR

Characteristic peaks indicating
the presence of O-H (alcohol)
and C=C (alkene) functional

groups.
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Experimental Protocols

The isolation and purification of beta-spathulenol from natural sources are crucial steps for its
further study and application. The following section details the methodologies for its extraction
and purification, primarily from plant essential oils.

Isolation by Steam Distillation

Beta-spathulenol is a volatile compound and is typically isolated from the essential oils of
plants such as Salvia mirzayanii.[4][5][6][7][8] Steam distillation is the preferred method for

extracting these essential oils.

Dried Aerial Parts of Plant
(e.g., Salvia mirzayanii)

Hydrodistillation with Clevenger-type Apparatus
(3-4 hours)

Qying over Anhydrous Sodium SulfD

Storage at -20°C
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Caption: Purification of beta-spathulenol via column chromatography.
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Detailed Methodology:

e Column Preparation: A glass column is packed with silica gel (60-120 mesh) as the
stationary phase, typically as a slurry in a non-polar solvent like n-hexane.

o Sample Loading: The crude essential oil is dissolved in a minimal amount of the initial mobile
phase and loaded onto the top of the silica gel column.

e Elution: The column is eluted with a solvent system of increasing polarity, starting with a non-
polar solvent (e.g., 100% n-hexane) and gradually increasing the proportion of a more polar
solvent (e.g., ethyl acetate).

e Fraction Collection: The eluate is collected in a series of fractions.

o Purity Analysis: The purity of each fraction is monitored using Thin Layer Chromatography
(TLC).

e Pooling and Evaporation: Fractions containing pure beta-spathulenol are combined, and
the solvent is removed under reduced pressure to yield the purified compound.

Biological Activities and Signaling Pathways

Beta-spathulenol has been reported to exhibit several biological activities, including
immunosuppressive, anti-inflammatory, antioxidant, and anticancer effects. Two notable
mechanisms of action at the cellular level are the induction of apoptosis and the inhibition of
the multidrug resistance protein 1 (MDR1).

Induction of Apoptosis

Beta-spathulenol has been shown to induce apoptosis, or programmed cell death, in cancer
cells. While the precise signaling cascade initiated by beta-spathulenol is still under
investigation, it is known to involve the activation of caspases, a family of proteases that
execute the apoptotic process.

Proposed Apoptotic Signaling Pathway

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15285131?utm_src=pdf-body
https://www.benchchem.com/product/b15285131?utm_src=pdf-body
https://www.benchchem.com/product/b15285131?utm_src=pdf-body
https://www.benchchem.com/product/b15285131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Beta-Spathulenol

Cancer Cell

————————
— —_—
- ~~

~ -
~ -
e ———— e ——— T

Intrinsic Pathway Activation

'

Caspase-9 Activation
(Initiator Caspase)

'

Caspase-3 Activation
(Effector Caspase)

Apoptosis

Click to download full resolution via product page

Caption: Proposed intrinsic apoptosis pathway induced by beta-spathulenol.

Inhibition of Multidrug Resistance Protein 1 (MDR1)

Multidrug resistance is a significant challenge in cancer chemotherapy, and the overexpression
of efflux pumps like MDR1 (also known as P-glycoprotein or ABCB1) is a common mechanism.
[9][10]Beta-spathulenol has been identified as an inhibitor of the MDR1 efflux pump, which
can enhance the efficacy of co-administered chemotherapeutic drugs. [11] Mechanism of
MDR1 Inhibition
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Caption: Inhibition of the MDR1 efflux pump by beta-spathulenol.

The exact mechanism of inhibition, whether through direct binding to the transporter or by
modulating its expression, is an area of ongoing research. However, the functional outcome is
the increased intracellular accumulation of chemotherapeutic agents, thereby restoring their
cytotoxic efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. spathulenol, 6750-60-3 [thegoodscentscompany.com]
. beta-Spathulenol | C15H240 | CID 522266 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Spathulenol | C15H240 | CID 92231 - PubChem [pubchem.ncbi.nim.nih.gov]

. researchgate.net [researchgate.net]

1
2
3
4
e 5. jji.sums.ac.ir [iji.sums.ac.ir]
6. brieflands.com [brieflands.com]
7. repository.brieflands.com [repository.brieflands.com]
8. jmpb.areeo.ac.ir [mpb.areeo.ac.ir]
9

. Decrease of ABCBL1 protein expression and increase of G1 phase arrest induced by
oleanolic acid in human multidrug-resistant cancer cells - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15285131?utm_src=pdf-body-img
https://www.benchchem.com/product/b15285131?utm_src=pdf-body
https://www.benchchem.com/product/b15285131?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1058861.html
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Spathulenol
https://pubchem.ncbi.nlm.nih.gov/compound/Spathulenol
https://www.researchgate.net/publication/46382934_Identification_of_Spathulenol_in_Salvia_mirzayanii_and_the_Immunomodulatory_Effects
https://iji.sums.ac.ir/article_17030_d1ee180bd7518a26a0bc9248b1bc546b.pdf
https://brieflands.com/articles/jjnpp-143185
https://repository.brieflands.com/bitstreams/5c959056-1230-46e9-bde2-5e37a388c265/download
https://jmpb.areeo.ac.ir/article_127223_f7d5bffd125fcd4061a3f3e269340041.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8138263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8138263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 10. mdpi.com [mdpi.com]
e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Beta-Spathulenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15285131#physicochemical-properties-of-beta-
spathulenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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